Cas no 1506547-77-8 (2-(2,5-Difluoro-4-methylphenyl)acetic acid)

• Product Name: 2-(2,5-Difluoro-4-methylphenyl)acetic acid
• CAS No: 1506547-77-8
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• MDL: MFCD23843634
• CID: 4602886
• PubChem ID: 80144949
• Update Time: 2024-03-01

2-(2,5-Difluoro-4-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Difluoro-4-methylphenyl)acetic acid
• 2,5-Difluoro-4-methylphenylacetic acid
• Z2235790638

• MDL： MFCD23843634
• Inchi： 1S/C9H8F2O2/c1-5-2-8(11)6(3-7(5)10)4-9(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： LRFVKQDMWWDUPG-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1CC(=O)O)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes